Cas no 89466-17-1 (6-Bromo-5-methylpyridin-2-amine)

• Product Name: 6-Bromo-5-methylpyridin-2-amine
• CAS No: 89466-17-1
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• MDL: MFCD20704687
• CID: 1088648
• PubChem ID: 59166153
• Update Time: 2024-10-26

6-Bromo-5-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-methylpyridin-2-amine
• 6-Bromo-5-methyl-2-pyridinamine
• 6-Amino-2-bromo-3-methylpyridine
• 5-Methyl-6-bromopyridine-2-amine
• 2-Pyridinamine, 6-bromo-5-methyl-
• SB13712
• NE60665
• AK138089
• 3-Picoline, 6-amino-2-bromo- (7CI)
• 6-Bromo-5-methyl-2-pyridinamine (ACI)
• CS-0050259
• F13890
• 89466-17-1
• DTXSID70731172
• 2-Amino-6-bromo-5-methylpyridine
• AKOS022173599
• SY099419
• SCHEMBL8180922
• DS-5953
• DA-36414
• AKOS032949977
• MFCD20704687
• EN300-99108

• MDL： MFCD20704687
• Inchi： 1S/C6H7BrN2/c1-4-2-3-5(8)9-6(4)7/h2-3H,1H3,(H2,8,9)
• InChI Key： DDCMBKXJOGOCPM-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=C(N)N=1

Computed Properties

• Exact Mass: 185.97926g/mol
• Monoisotopic Mass: 185.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.9

Experimental Properties

• Density: 1.593±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 96-98 ºC
• Boiling Point: 287.3±35.0 ºC (760 Torr),
• Flash Point: 127.6±25.9 ºC,
• Solubility: Slightly soluble (5.4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives